7-Fluoro-3-methoxyisoquinolin-1-ol

• Molecular Formula: C10H8FNO2
• Molecular Weight: 193.17 g/mol
• IUPAC Name: 7-fluoro-3-methoxy-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H8FNO2/c1-14-9-4-6-2-3-7(11)5-8(6)10(13)12-9/h2-5H,1H3,(H,12,13)
• InChI Key: CDWDKIHDXKQRMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C(C=C2)F)C(=O)N1

Description

7-Fluoro-3-methoxyisoquinolin-1-ol is a fluorinated isoquinoline derivative characterized by a fluorine atom at the 7-position and a methoxy group at the 3-position of the aromatic ring. The compound’s structure combines electronegative and electron-donating substituents, which influence its electronic properties, solubility, and biological interactions.

Comparison with Similar Compounds

Structural and Electronic Differences

The biological and chemical properties of isoquinoline derivatives are highly dependent on substituent type, position, and ring saturation. Below is a comparative analysis of 7-Fluoro-3-methoxyisoquinolin-1-ol and key analogs:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Key Features	Biological Activity Insights
7-Fluoro-3-methoxyisoquinolin-1-ol	7-F, 3-OCH₃, 1-OH	High electronegativity (F) enhances metabolic stability; 3-OCH₃ improves solubility.	Pending specific data; inferred anticancer potential from structural analogs.
7-Chloroisoquinolin-1-ol	7-Cl, 1-OH	Chlorine’s larger atomic radius increases steric hindrance.	High activity in MCF-7 cancer cells (IC₅₀ = 20 µM).
7-Bromoisoquinolin-3-ol	7-Br, 3-OH	Bromine’s polarizability enhances binding to hydrophobic pockets.	Antimicrobial and anticancer activity via kinase inhibition.
7-Methoxyisoquinolin-1-ol	7-OCH₃, 1-OH	Methoxy group reduces electrophilicity, altering reaction pathways.	Used as a synthetic intermediate for agrochemicals.
7-Methoxy-2,3-dihydroisoquinolin-4(1H)-one	7-OCH₃, partially saturated ring	Ring saturation increases conformational flexibility.	Potential CNS activity due to improved blood-brain barrier penetration.

Impact of Substituent Position

• 7-Fluoro vs. 7-Chloro/Bromo : Fluorine’s small size and high electronegativity enhance metabolic stability and hydrogen-bonding capacity compared to bulkier halogens (Cl, Br), which may improve target selectivity .
• 3-Methoxy vs. 7-Methoxy : The 3-OCH₃ group in the target compound may reduce steric hindrance compared to 7-OCH₃ analogs, facilitating interactions with planar biological targets (e.g., DNA topoisomerases) .

Ring Saturation Effects

Fully aromatic isoquinolines (e.g., 7-Fluoro-3-methoxyisoquinolin-1-ol) exhibit rigid planar structures ideal for intercalation, whereas partially saturated analogs (e.g., dihydroisoquinolines) show enhanced solubility and adaptability to enzyme active sites .